Cas no 1695518-54-7 ((1-cyclopentyl-1H-pyrazol-3-yl)boronic acid)

• Product Name: (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid
• CAS No: 1695518-54-7
• MF: C₈H₁₃BN₂O₂
• MW: 180.012021780014
• CID: 5792090
• PubChem ID: 131631991
• Update Time: 2025-06-12

(1-cyclopentyl-1H-pyrazol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(1-cyclopentyl-1H-pyrazol-3-yl)-
• (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid

• Inchi： 1S/C8H13BN2O2/c12-9(13)8-5-6-11(10-8)7-3-1-2-4-7/h5-7,12-13H,1-4H2
• InChI Key： MOUMLLPKOAXEIN-UHFFFAOYSA-N
• SMILES： B(C1C=CN(C2CCCC2)N=1)(O)O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 388.1±34.0 °C(Predicted)
• pka: 8.67±0.53(Predicted)

Additional information on (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid

Introduction to (1-cyclopentyl-1H-pyrazol-3-yl)boronic Acid (CAS No. 1695518-54-7)

(1-cyclopentyl-1H-pyrazol-3-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its versatile applications. This compound, identified by the CAS number 1695518-54-7, is particularly notable for its role in cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules. The boronic acid functional group attached to the pyrazole ring enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents and advanced materials.

The structure of (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid consists of a cyclopentyl substituent linked to a pyrazole core, with a boronic acid moiety at the 3-position of the pyrazole ring. This unique arrangement imparts distinct chemical properties that make it suitable for various synthetic transformations. Boronic acids are well-known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, a palladium-catalyzed process that is widely used in pharmaceutical synthesis. The cyclopentyl group provides steric and electronic modulation, influencing the reactivity and selectivity of the boronic acid derivative.

In recent years, there has been a surge in research focused on developing new boronic acid derivatives for their potential applications in drug discovery and material science. The pyrazole scaffold is particularly interesting due to its presence in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of a cyclopentyl group into the pyrazole ring enhances the molecule's stability and bioavailability, making it an attractive candidate for further exploration.

One of the most compelling aspects of (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid is its utility in the synthesis of heterocyclic compounds. Heterocycles are essential components of many pharmaceuticals and agrochemicals, and their structural diversity allows for a wide range of biological activities. The boronic acid functionality enables the construction of complex molecular architectures through cross-coupling reactions, which are pivotal in modern synthetic chemistry. This compound has been utilized in the preparation of novel pyrazole derivatives with potential therapeutic applications.

Recent studies have highlighted the role of organoboron compounds in medicinal chemistry. For instance, boron-containing heterocycles have shown promise in the development of targeted therapies for various diseases. The reactivity of boronic acids allows for precise modifications at specific positions within the molecule, enabling the creation of highly selective drug candidates. The cyclopentyl substituent in (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid contributes to its unique pharmacokinetic properties, which are critical for optimizing drug efficacy and safety.

The synthesis of (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid typically involves multi-step organic transformations, starting from readily available precursors. The process often includes functional group interconversions and protection-deprotection strategies to achieve the desired product with high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound efficiently, facilitating its use in both academic research and industrial applications.

In addition to its pharmaceutical relevance, (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid has found applications in materials science. Boron-containing polymers and coatings exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance materials. The pyrazole ring can be incorporated into polymer backbones to create functional materials with tailored properties. Such materials are increasingly demanded in industries requiring durable and innovative solutions.

The future prospects of (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid are promising, with ongoing research aimed at expanding its utility across multiple domains. Innovations in catalytic systems and reaction conditions continue to improve the efficiency and scope of boronic acid-based transformations. As our understanding of molecular interactions deepens, new applications for this compound are likely to emerge, further solidifying its importance in scientific endeavors.

In conclusion, (1-cyclopentyl-1H-pyrazol-3-yl)boronic acid (CAS No. 1695518-54-7) represents a significant advancement in organoboron chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research progresses, this compound will undoubtedly continue to play a crucial role in developing innovative solutions across various scientific disciplines.